1-(1H-indole-3-carbonyl)piperidin-4-ol
Description
“1-(1H-indole-3-carbonyl)piperidin-4-ol” is a compound that contains an indole and a piperidine moiety . Indole is a heterocyclic compound that is important in many pharmaceuticals and natural products . Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms . It is a significant synthetic fragment for designing drugs and plays a crucial role in the pharmaceutical industry .
Molecular Structure Analysis
The molecular structure of “1-(1H-indole-3-carbonyl)piperidin-4-ol” comprises an indole moiety and a piperidine moiety . Indole is a benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons . Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidine derivatives, including “1-(1H-indole-3-carbonyl)piperidin-4-ol”, are involved in various intra- and intermolecular reactions . These reactions lead to the formation of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “1-(1H-indole-3-carbonyl)piperidin-4-ol”, is an important task of modern organic chemistry . This could be a potential future direction in this field.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1H-indole-3-carbonyl)piperidin-4-ol involves the condensation of indole-3-carboxaldehyde with piperidin-4-ol, followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "Indole-3-carboxaldehyde", "Piperidin-4-ol", "Sodium triacetoxyborohydride", "Acetic acid", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve indole-3-carboxaldehyde (1.0 equiv) and piperidin-4-ol (1.2 equiv) in methanol and add acetic acid (catalytic amount).", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Add sodium triacetoxyborohydride (1.5 equiv) to the reaction mixture and stir for an additional 24 hours.", "Step 4: Quench the reaction by adding water and extract the product with diethyl ether.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to yield the crude product.", "Step 6: Purify the crude product by column chromatography using a suitable solvent system to obtain the desired product." ] } | |
CAS RN |
209920-22-9 |
Product Name |
1-(1H-indole-3-carbonyl)piperidin-4-ol |
Molecular Formula |
C14H16N2O2 |
Molecular Weight |
244.3 |
Purity |
95 |
Origin of Product |
United States |
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